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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[C:6]([F:8])[CH:5]=[CH:4][C:3]=1[CH3:9].[Br:10]N1C(=O)CCC1=O.C(OOC(=O)C1C=CC=CC=1)(=O)C1C=CC=CC=1>C(Cl)(Cl)(Cl)Cl>[Br:1][C:2]1[CH:7]=[C:6]([F:8])[CH:5]=[CH:4][C:3]=1[CH2:9][Br:10]
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|
Name
|
|
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Quantity
|
18.9 g
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|
Type
|
reactant
|
|
Smiles
|
BrC1=C(C=CC(=C1)F)C
|
|
Name
|
|
|
Quantity
|
17.8 g
|
|
Type
|
reactant
|
|
Smiles
|
BrN1C(CCC1=O)=O
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|
Name
|
|
|
Quantity
|
400 mg
|
|
Type
|
reactant
|
|
Smiles
|
C(C1=CC=CC=C1)(=O)OOC(C1=CC=CC=C1)=O
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|
Name
|
|
|
Quantity
|
200 mL
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|
Type
|
solvent
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|
Smiles
|
C(Cl)(Cl)(Cl)Cl
|
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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|
Type
|
TEMPERATURE
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|
Details
|
were refluxed for 2 h
|
|
Duration
|
2 h
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Type
|
FILTRATION
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|
Details
|
The reaction mixture was filtered through a glass frit (G2)
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Type
|
WASH
|
|
Details
|
the precipitate was additionally washed with 3×50 ml of CCl4
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Type
|
CUSTOM
|
|
Details
|
The combined filtrate was evaporated to dryness
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|
Type
|
DISTILLATION
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|
Details
|
Fractional distillation of the residue (bp 92-96° C./4 mm Hg)
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|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC1=C(C=CC(=C1)F)CBr
|
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
